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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583

This guide provides a comprehensive overview of the safety data for Diphenyl Phthalate-d4,
compiled for researchers, scientists, and professionals in drug development. The information
presented is primarily based on the safety data sheet (SDS) for the unlabeled compound,
Diphenyl Phthalate, as specific detailed safety studies on the deuterated analog are not widely
available. The isotopic labeling is not expected to significantly alter the chemical's hazardous
properties.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Diphenyl Phthalate are summarized
below, providing essential data for handling and storage.
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Property

Value

CAS Number

1398065-61-6 (for d4); 84-62-8 (for unlabeled)

Molecular Formula

C20D4H1004

Molecular Weight 322.35 g/mol [1]

Appearance White solid/powder[2]

Melting Point 74-76 °C (165-169 °F)[3]

Boiling Point 257 °C (495 °F)[3]

Density 1.28 g/cm3[4]

Solubility Slightly solu.b.le in Chloroform and Methanol.[5]
Water solubility: 82 pg/L at 24 °C.[5]

Flash Point 224 °Cl[4]

Toxicological and Hazard Information

Diphenyl Phthalate is classified with specific hazards as detailed in the Globally Harmonized

System (GHS). The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation[2]
o H319: Causes serious eye

Eye Irritation Category 2A

irritation[2]

Specific Target Organ Toxicity

Category 3 (Respiratory

H335: May cause respiratory

(Single Exposure) system) irritation[2]

Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 )

Environment (Acute) life[3]

Hazardous to the Aquatic H410: Very toxic to aquatic life
) ) Category 1 ] ]

Environment (Chronic) with long lasting effects
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Signal Word: Warning[3]

Exposure Controls and Personal Protection

To minimize exposure and ensure safe handling, the following control measures and personal

protective equipment (PPE) are recommended.

Control Parameter Recommendation

Use only outdoors or in a well-ventilated area.[2]
Engineering Controls Ensure eyewash stations and safety showers

are close to the workstation.[2]

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical safety goggles.[6]

Wear protective gloves (e.g., Nitrile rubber).[2]
Skin Protection Wear appropriate protective clothing to prevent

skin exposure.[7]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a NIOSH/MSHA approved
respirator.[3][7]

Avoid contact with skin and eyes.[2] Do not
Handling breathe dust.[2] Wash hands thoroughly after
handling.[2]

Keep container tightly closed in a dry, cool, and

Storage ]
well-ventilated place.[2]

Experimental Protocols and Methodologies

While specific experimental protocols for generating the safety data of Diphenyl Phthalate-d4
are not detailed in the provided SDS, the hazard classifications are typically determined
through standardized testing methods, such as those established by the OECD (Organisation
for Economic Co-operation and Development) Guidelines for the Testing of Chemicals.

o Skin Irritation/Corrosion (OECD 404): This test typically involves applying the substance to
the skin of an animal model (e.qg., rabbit) and observing for signs of irritation over a specified
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period.

o Acute Eye Irritation/Corrosion (OECD 405): Similar to the skin irritation test, this involves
applying the substance to the eye of an animal model and observing for irritation or damage.

o Acute Inhalation Toxicity (OECD 403): This test involves exposing animals to the substance
via inhalation to determine the concentration that causes adverse effects or mortality.

» Toxicity to Aquatic Organisms (e.g., OECD 202, 203): These tests assess the acute toxicity
of the substance to aquatic invertebrates (e.g., Daphnia) and fish.

Visualized Workflows and Logical Relationships

To further aid in the safe handling and management of Diphenyl Phthalate-d4, the following
diagrams illustrate key safety processes.
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Safe Handling Protocol

Start Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

GNork in a Well-Ventilated Areza

l

EAvoid Contact with Skin, Eyes]

and Clothing

:

(Avoid Inhaling DusD

Wash Hands Thoroughly
After Handling

l

Store in a Tightly Closed
Container in a Cool, Dry Place

End Handling

Click to download full resolution via product page

Caption: A workflow for the safe handling of Diphenyl Phthalate-d4.
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Accidental Spill Response

Spill Detected

Evacuate Non-Essential
Personnel

i

(Ensure Adequate VentilatiorD

'

(Wear Appropriate PPE)

Contain the Spill
(Prevent entry into drains)

i

Clean Up Spill
(Sweep up solid, place in container)

Dispose of Waste According
to Regulations

(Decontaminate the AreaD

Spill Managed

Click to download full resolution via product page

Caption: A flowchart for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Diphenyl Phthalate-d4: An In-depth Technical Safety
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460583#diphenyl-phthalate-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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